1-(4-chlorobenzyl)-N-ethyl-2-oxo-N-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-ethyl-2-oxo-N-phenyl-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H20ClN3O2/c1-2-27(20-8-4-3-5-9-20)23(29)21-15-18-7-6-14-26-22(18)28(24(21)30)16-17-10-12-19(25)13-11-17/h3-15H,2,16H2,1H3
• InChI Key: MPWUTFRRBJHNCD-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C24H20ClN3O2
• Molecular Weight: 417.9 g/mol

Description

The compound “1-(4-chlorobenzyl)-N-ethyl-2-oxo-N-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide” is a complex organic molecule. It contains a naphthyridine core, which is a type of nitrogen-containing heterocyclic compound. These types of compounds often exhibit interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the amide group could potentially undergo hydrolysis, and the chlorobenzyl group could potentially participate in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These could include measurements of its melting point, boiling point, solubility, and stability.

Scientific Research Applications

Antimalarial Activity

The compound has demonstrated promising antimalarial properties. In a study, it inhibited parasite growth in both chloroquine-sensitive and resistant strains of Plasmodium falciparum. Notably, three alcohol analogues—[1-(4-fluorobenzyl)piperidin-4-yl][4-fluorophenyl]methanol , [1-(3,4-dichlorobenzyl)piperidin-4-yl][4-fluorophenyl]methanol , and [1-(4-bromobenzyl)piperidin-4-yl][4-fluorophenyl]methanol —showed high activity against the resistant strain. .

Antiproliferative Effects in Cancer Research

Some derivatives of this compound have been evaluated for their antiproliferative effects against various human cell lines. .

COX Inhibition and Anti-Inflammatory Properties

While not directly studied for this compound, related indole derivatives have shown selective binding with the COX-2 receptor. .

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Based on the information about similar compounds, it can be inferred that the compound might interact with its targets, leading to changes in the normal functioning of these targets . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.

Biochemical Pathways

Similar compounds have been found to affect a variety of biochemical pathways, leading to a range of downstream effects . The exact pathways and effects would depend on the specific targets of the compound.

Result of Action

Similar compounds have been found to have a variety of biological activities, suggesting that this compound might also have diverse molecular and cellular effects .